Cas no 92851-13-3 (Benzyl (4-Methoxyphenyl)carbamate)

• Product Name: Benzyl (4-Methoxyphenyl)carbamate
• CAS No: 92851-13-3
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• MDL: MFCD04211129
• CID: 801012
• PubChem ID: 2194922
• Update Time: 2025-05-24

Benzyl (4-Methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(4-methoxyphenyl)-, phenylmethyl ester
• Benzyl (4-methoxyphenyl)carbamate
• Carbamic acid, (4-methoxyphenyl)-, phenylmethyl ester (9CI)
• N-benzyloxycarbonyl-4-methoxyaniline
• Carbamic acid, N-(4-methoxyphenyl)-, phenylmethyl esterOTHER CA INDEX NAMES:Carbamic acid, (4-methoxyphenyl)-, phenylmethyl ester
• SR-01000267171
• Carbamic acid,(4-methoxyphenyl)-,phenylmethyl ester(9ci)
• SY124878
• benzyl(4-methoxyphenyl)carbamate
• SCHEMBL1223807
• AS-75161
• N-Cbz-4-methoxyaniline
• SR-01000267171-1
• CS-0038269
• AG-205/05178006
• 92851-13-3
• W12791
• benzyl 4-methoxyphenylcarbamate
• MFCD04211129
• DAFWYDWMSROEDV-UHFFFAOYSA-N
• AKOS003351133
• benzyl N-(4-methoxyphenyl)carbamate
• (4-methoxy-phenyl)-carbamic acid benzyl ester
• STK271612
• DB-343815
• 4-(Cbz-amino)-4-methoxybenzene
• Benzyl (4-Methoxyphenyl)carbamate

• MDL： MFCD04211129
• Inchi： 1S/C15H15NO3/c1-18-14-9-7-13(8-10-14)16-15(17)19-11-12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,16,17)
• InChI Key： DAFWYDWMSROEDV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 257.10519334g/mol
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.6Ų

Additional information on Benzyl (4-Methoxyphenyl)carbamate

Benzyl (4-Methoxyphenyl)carbamate: A Comprehensive Overview

Benzyl (4-Methoxyphenyl)carbamate, also known by its CAS number 92851-13-3, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound is a derivative of carbamic acid, with a benzyl group attached to the nitrogen atom and a 4-methoxyphenyl group as the carbamate moiety. Its structure is characterized by the presence of an aromatic ring with a methoxy substituent, which imparts distinct electronic and steric properties to the molecule.

The synthesis of Benzyl (4-Methoxyphenyl)carbamate typically involves the reaction of benzylamine with phosgene or other carbonylating agents in the presence of a base. The reaction conditions are carefully controlled to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled the production of this compound on an industrial scale, making it more accessible for various applications.

One of the most notable applications of Benzyl (4-Methoxyphenyl)carbamate is in the field of materials science, where it is used as a precursor for the synthesis of advanced polymers and composites. The compound's ability to form stable bonds with other monomers makes it ideal for creating materials with enhanced mechanical and thermal properties. Researchers have also explored its potential as a building block for drug delivery systems, where its biocompatibility and controlled release properties are highly valued.

In addition to its industrial applications, Benzyl (4-Methoxyphenyl)carbamate has found utility in biological research. Studies have shown that this compound exhibits moderate activity against certain enzymes, making it a promising candidate for further investigation in drug discovery programs. Recent research has focused on optimizing its bioavailability and pharmacokinetic properties to enhance its therapeutic potential.

The environmental impact of Benzyl (4-Methoxyphenyl)carbamate has also been a topic of interest among scientists. Studies have demonstrated that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological effects and ensure sustainable practices in its production and use.

In conclusion, Benzyl (4-Methoxyphenyl)carbamate (CAS No. 92851-13-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as an important material for future innovations. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in both industrial and academic settings.